Cas no 1436069-40-7 ((1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 1436069-40-7
• MF: C₁₃H₉ClN₄O₂
• MW: 288.689161062241
• CID: 5403793
• PubChem ID: 71988065
• Update Time: 2025-05-23

(1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazol-6-ylmethyl 2-chloro-3-pyridinecarboxylate
• (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C13H9ClN4O2/c14-12-9(2-1-5-15-12)13(19)20-7-8-3-4-10-11(6-8)17-18-16-10/h1-6H,7H2,(H,16,17,18)
• InChI Key： YPGBMNBWJZEFDY-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(OCC1C=C2NN=NC2=CC=1)=O

Experimental Properties

• Density: 1.502±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.2±40.0 °C(Predicted)
• pka: 7.90±0.40(Predicted)

Additional information on (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate

Introduction to (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate (CAS No. 1436069-40-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate (CAS No. 1436069-40-7), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its benzotriazole and pyridine moieties, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation.

The molecular structure of (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate consists of a benzotriazole ring linked to a chlorinated pyridine derivative through an ester bond. The benzotriazole moiety is known for its electron-rich aromatic system, which can participate in various chemical reactions and interactions with biological targets. In contrast, the chlorinated pyridine group introduces electrophilic centers that enhance the compound's reactivity and potential for further functionalization.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery. The combination of benzotriazole and pyridine in (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate offers a promising platform for designing molecules with enhanced pharmacological properties. For instance, studies have demonstrated that benzotriazole derivatives exhibit antimicrobial and anti-inflammatory activities, making them valuable candidates for therapeutic intervention.

The pyridine component of this compound further expands its utility by providing a scaffold for further derivatization. Pyridine-based molecules are widely recognized for their role in central nervous system (CNS) drugs, cardiovascular agents, and antiviral medications. The presence of a chloro substituent at the 2-position of the pyridine ring adds another layer of reactivity, enabling the formation of diverse chemical libraries through nucleophilic substitution reactions.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such compounds. Molecular modeling studies have been instrumental in predicting the binding affinities and interactions of (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate with biological targets. These studies have revealed potential applications in the development of kinase inhibitors and other enzyme-targeted therapies.

The synthesis of (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic steps include the formation of the benzotriazole ring through condensation reactions and subsequent coupling with the chlorinated pyridine derivative via esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological potential of this compound has been explored in several preclinical studies. Research has shown that derivatives of benzotriazole-pyridine hybrids exhibit significant activity against various disease models. For example, studies have indicated that these compounds possess anti-proliferative effects on cancer cell lines by inhibiting key signaling pathways involved in tumor growth.

In addition to its therapeutic applications, (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate has shown promise as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for developing probes that can interact with specific biological targets. Such probes are invaluable for elucidating mechanisms of disease and identifying new drug targets.

The future prospects for this compound are vast, with ongoing research aimed at expanding its applications in drug discovery and therapeutic development. Innovations in synthetic methodologies will continue to enhance access to derivatives with tailored pharmacological properties. Furthermore, interdisciplinary approaches combining computational modeling with experimental validation will accelerate the translation of these findings into clinical applications.

In conclusion, (1H-1,2,3-benzotriazol-5-yl)methyl 2-chloropyridine-3-carboxylate (CAS No. 1436069-40-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.